Cas no 92863-79-1 (2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid)

• Product Name: 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid
• CAS No: 92863-79-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• MDL: MFCD19350903
• CID: 5242003
• PubChem ID: 82127355
• Update Time: 2025-06-27

2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetic acid, 5,6,7,8-tetrahydro-α,α-dimethyl-
• 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid

• MDL： MFCD19350903
• Inchi： 1S/C14H18O2/c1-14(2,13(15)16)12-8-7-10-5-3-4-6-11(10)9-12/h7-9H,3-6H2,1-2H3,(H,15,16)
• InChI Key： QOPLYAORWOXMSQ-UHFFFAOYSA-N
• SMILES： CC(C(O)=O)(C1C=CC2CCCCC=2C=1)C

Additional information on 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid

Introduction to 2-Methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic Acid (CAS No. 92863-79-1)

2-Methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid, also known by its CAS number 92863-79-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted propanoic acids and is characterized by its unique structural features, which include a tetrahydronaphthalene moiety and a methyl group attached to the propanoic acid backbone. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The molecular formula of 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid is C₁₄H₁₈O₂, with a molecular weight of approximately 218.3 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and methanol. Its physical and chemical properties make it suitable for various synthetic transformations and biological assays.

In recent years, 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid has also demonstrated potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid have also been investigated to assess its suitability for therapeutic use. Preclinical studies have demonstrated that it exhibits favorable oral bioavailability and metabolic stability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its direct biological activities, 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid serves as an important intermediate in the synthesis of more complex molecules with enhanced therapeutic properties. Its structural flexibility allows for the introduction of various functional groups that can modulate its biological activity and improve its pharmacological profile. This makes it a valuable starting material for medicinal chemists engaged in drug design and optimization.

The safety profile of 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid has been evaluated through extensive toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-methyl-2-(5,6,7,8-tetrahydronaphthalen-2-yl)propanoic acid (CAS No. 92863-79-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical conditions.